Cas no 1699281-78-1 (1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol
• CAS No: 1699281-78-1
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 6180648
• PubChem ID: 107359145
• Update Time: 2025-05-20

1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol
• EN300-1983569
• 1699281-78-1

• Inchi： 1S/C7H10ClNOS/c1-7(10,4-9)6-5(8)2-3-11-6/h2-3,10H,4,9H2,1H3
• InChI Key： GZRUDIIGINKOKS-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(C)(CN)O

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol

Introduction to 1-Amino-2-(3-Chlorothiophen-2-Yl)Propan-2-Ol (CAS No. 1699281-78-1)

1-Amino-2-(3-chlorothiophen-2-yl)propan-2-ol (CAS No. 1699281-78-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a chlorine atom at the 3-position and an amino group attached to a propanol moiety. The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom, which contributes to the compound's electronic properties and reactivity. The amino group (-NH₂) and the hydroxyl group (-OH) present in the molecule provide additional functional groups that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of 1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol as a precursor for the synthesis of bioactive molecules. Its structure makes it a versatile building block for constructing more complex compounds with potential applications in drug discovery. For instance, researchers have explored its use in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds. The presence of the thiophene ring and the amino group allows for easy functionalization, enabling chemists to modify the molecule to target specific biological pathways.

The synthesis of 1-amino-2-(3-chlorothiophen-2-yl)propan-2-ol typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. One common approach is the alkylation of an amino alcohol with a chlorothiophene derivative, followed by purification to isolate the desired product. The optimization of reaction conditions, such as temperature, solvent, and catalysts, has been a focus of recent research to improve yield and purity.

From a physical standpoint, 1-amino-2-(3-chlorothiophen-2-y l)propan - ̃ol exhibits interesting properties that make it suitable for various applications. Its solubility in polar solvents and its ability to form hydrogen bonds due to the hydroxyl group make it compatible with many biochemical assays. Additionally, its stability under physiological conditions has been demonstrated in preliminary studies, suggesting its potential for use in biological systems.

In terms of biological activity, recent findings indicate that 1-amino - ̃(3-chlorothiophen - ̃ yl)propan - ̃ ol may possess antioxidant properties. This is attributed to the electron-rich nature of the thiophene ring, which can scavenge free radicals and reduce oxidative stress in cells. Furthermore, preliminary experiments suggest that this compound may inhibit certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The application of computational chemistry tools has also shed light on the electronic structure and reactivity of 1-amino - ̃(3-chlorothiophen - ̃ yl)propan - ̃ ol. Density functional theory (DFT) calculations have revealed that the amino group acts as an electron-donating substituent, while the chlorine atom on the thiophene ring introduces electron-withdrawing effects. This balance of electron-donating and withdrawing groups influences the molecule's ability to interact with biological targets such as proteins and nucleic acids.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic properties of 1-amino - ̃(3-chlorothiophen - ̃ yl)propan - ̃ ol, including its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for determining its suitability as a drug candidate or as an intermediate in pharmaceutical synthesis.

In conclusion, 1-amino - ̃(3-chlorothiophen - yl)propan - ol (CAS No. 1699281 -78 - ) represents a promising compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for exploring new therapeutic avenues.